4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• Molecular Formula: C19H20N2S2
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 4-[(2,5-dimethylphenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C19H20N2S2/c1-12-7-8-13(2)14(9-12)10-22-18-17-15-5-3-4-6-16(15)23-19(17)21-11-20-18/h7-9,11H,3-6,10H2,1-2H3
• InChI Key: JTBWXFKPFGIWQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC=NC3=C2C4=C(S3)CCCC4

Description

4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is a tetrahydrobenzothienopyrimidine derivative characterized by a sulfur-containing heterocyclic core fused with a pyrimidine ring. The compound features a 2,5-dimethylbenzylsulfanyl group at position 4, which modulates its electronic and steric properties. This structural motif is critical for interactions in biological systems, particularly in enzyme inhibition and receptor binding.

Preparation Methods

The synthesis of 4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and specific solvents to enhance reaction efficiency .

Chemical Reactions Analysis

4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the cleavage of the sulfanyl group.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at the sulfanyl position, using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C25H24N2OS2
• Molecular Weight : 432.6 g/mol
• Structural Features : The compound features a benzothieno[2,3-d]pyrimidine core with a sulfanyl group linked to a dimethylbenzyl moiety. This unique combination of functional groups contributes to its distinctive chemical behavior.

Chemistry

4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine serves as a versatile building block for synthesizing more complex molecules. Its unique structural attributes allow chemists to explore new synthetic pathways and develop novel compounds with tailored properties.

Biology

The compound's structural features make it a candidate for studying biological interactions. Research has suggested that it may interact with various biological targets, including enzymes and receptors. Its potential as a pharmaceutical agent is being explored in the context of:

• Enzyme Inhibition : The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity.
• Gene Expression Modulation : The benzothieno[2,3-d]pyrimidine core may interact with DNA or RNA, affecting gene expression and cellular functions.

Medicine

Research is ongoing to evaluate the therapeutic potential of this compound in treating various diseases. Notable areas of investigation include:

• Anticancer Activity : Preliminary studies suggest that derivatives of this compound may exhibit anticancer properties by targeting specific molecular pathways involved in tumor growth.
• Neurological Disorders : The compound may have implications in treating neurodegenerative diseases by acting on neurotransmitter systems or inhibiting enzymes like acetylcholinesterase.

Industry

In materials science, 4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine is being investigated for its potential use in developing advanced materials such as:

• Polymers : Its unique properties may enhance the performance of polymer-based materials.
• Catalysts : The compound could serve as a catalyst in various chemical reactions due to its ability to stabilize reactive intermediates.

Case Study 1: Synthesis and Biological Evaluation

A study focused on synthesizing derivatives of 4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine demonstrated its potential as an inhibitor of specific enzymes involved in metabolic disorders. The synthesized compounds were tested for their inhibitory effects on α-glucosidase and acetylcholinesterase enzymes. Results indicated promising inhibitory activity that warrants further exploration in drug development for Type 2 diabetes and Alzheimer's disease .

Case Study 2: Material Science Applications

Research into the use of this compound in polymer development highlighted its ability to improve thermal stability and mechanical properties when incorporated into polymer matrices. The study found that composites containing this compound exhibited enhanced performance characteristics compared to traditional materials .

Mechanism of Action

The mechanism of action of 4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine involves its interaction with specific molecular targets. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. Additionally, the benzothieno[2,3-d]pyrimidine core may interact with DNA or RNA, affecting gene expression and cellular functions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine with structurally related derivatives, highlighting key differences in substituents, synthesis routes, biological activities, and spectral data.

Compound	Substituent(s)	Synthesis	Biological Activity	Key Spectral Data
4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine	2,5-Dimethylbenzylsulfanyl at position 4	Likely via chlorination of pyrimidinone intermediate followed by sulfanyl substitution .	Not explicitly reported; analogs show anticancer and antimicrobial potential .	No direct data; similar compounds show IR peaks for C=S (1676 cm⁻¹) and NH (3308 cm⁻¹) .
4-(3,5-Disubstituted pyrazol-1-yl) derivatives (7a,b)	Pyrazol-1-yl groups at position 4	Condensation of chloro intermediate with 1,3-dicarbonyl compounds.	Antimicrobial activity against S. aureus and E. coli .	¹H NMR: Singlet at 6.40–7.35 ppm (pyrazolyl-C4-H); IR: NH bands absent .
4-Hydrazinyl derivative (7)	Hydrazine moiety at position 4	Reaction of chloro derivative with hydrazine hydrate.	Antimicrobial activity (unquantified) .	IR: N-H (3308 cm⁻¹), C=N (1676 cm⁻¹); ¹H NMR: δ 7.94 (NH-NH₂) .
N-Substituted sulfonamide derivatives (5e,f)	Benzenesulphonamide groups at position 4	Chloropyrimidine reacted with substituted benzenesulphonamides in isopropanol.	Antiproliferative activity against cancer cell lines (e.g., IC₅₀ = 12 μM for 5e) .	APCI-MS: m/z 311.2 [M+H]⁺; IR: SO₂ bands at ~1350–1150 cm⁻¹ .
4-(Benzylsulfanyl)-7-methyl derivative	Benzylsulfanyl and methyl groups	Not explicitly detailed; likely analogous to sulfanyl substitution routes.	Not reported; structural similarity suggests potential enzyme inhibition.	No spectral data provided; expected C-S stretches at 600–700 cm⁻¹ .
2-[(5-Anilino-1,3,4-thiadiazol-2-yl)methyl]-derivative	Thiadiazolyl-anilino group at position 2	Cyclization and substitution steps from hydrazinyl precursors.	Improved activity against lung (HOP-92) and breast cancer cell lines .	MS: m/z 318 [M]⁺; IR: NH (3217 cm⁻¹), CN (2220 cm⁻¹) .

Key Observations:

Structural Variations :

• The 2,5-dimethylbenzylsulfanyl group in the target compound introduces steric bulk and lipophilicity compared to smaller substituents like hydrazine or pyrazolyl groups. This may enhance membrane permeability or target binding in hydrophobic pockets .
• Sulfonamide derivatives (e.g., 5e,f) exhibit enhanced antiproliferative activity due to hydrogen-bonding interactions via the SO₂ group .

Synthesis Routes :

• Most derivatives are synthesized via a common intermediate (chloropyrimidine 3 ), which undergoes nucleophilic substitution (e.g., with hydrazine, thiols, or amines) .

Bioactivity Trends: Antimicrobial activity correlates with electron-withdrawing groups (e.g., pyrazolyl, sulfonamide), while anticancer activity is linked to extended aromatic systems (e.g., thiadiazolyl-anilino) .

Spectral Signatures :

• IR and NMR data confirm substitution patterns (e.g., NH-NH₂ in hydrazinyl derivatives, pyrazolyl protons in 7a,b) .

Biological Activity

The compound 4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine represents a unique class of heterocyclic compounds with potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound has a complex structure characterized by a benzothieno[2,3-d]pyrimidine core with a sulfanyl group attached to a dimethylbenzyl moiety. Its molecular formula is $C_{24}H_{24}N_2O_2S_2$ with a molecular weight of approximately 436.6 g/mol. The structural uniqueness may contribute to its biological activities.

The biological activity of this compound is hypothesized to stem from its ability to interact with various molecular targets within biological systems. The presence of sulfur and nitrogen atoms allows for potential interactions with metal ions and active sites in proteins. This interaction may influence several biochemical pathways, including:

• Anti-inflammatory activity: Similar compounds have shown the ability to inhibit key inflammatory cytokines such as TNF-α and IL-6.
• Cytotoxic effects: Some derivatives have demonstrated selective cytotoxicity against cancer cell lines.

Biological Activity Overview

Activity Type	Description
Anti-inflammatory	Inhibits cytokine production (e.g., TNF-α, IL-6) through modulation of signaling pathways.
Cytotoxicity	Exhibits selective toxicity towards certain cancer cell lines in vitro.
Antimicrobial	Potential activity against various microbial strains based on structural similarities to known agents.
Antioxidant	May exhibit antioxidant properties due to its heterocyclic structure.

Case Studies and Research Findings

• Anti-inflammatory Activity :
  A study involving tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine derivatives indicated that compounds similar to the target compound effectively reduced inflammation in vivo by inhibiting NF-κB and MAPK signaling pathways in macrophages . In experiments where these compounds were administered to rats with induced paw swelling, significant reductions in inflammatory markers were observed.
• Cytotoxicity Studies :
  Cytotoxicity assays using RAW264.7 cells revealed that the compound exhibited a survival rate above 80% at concentrations up to 160 µM, indicating low toxicity at these levels . Further analysis showed that at higher concentrations, it selectively inhibited the growth of certain cancer cell lines.
• Structure-Activity Relationship (SAR) :
  Research into the SAR of similar compounds highlighted that modifications at specific positions on the benzothieno[2,3-d]pyrimidine scaffold can enhance biological activity. For instance, introducing electron-donating groups significantly improved anti-inflammatory effects compared to the parent compound .

Discussion

The biological activities exhibited by 4-[(2,5-Dimethylbenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine suggest its potential as a therapeutic agent in treating inflammatory diseases and certain cancers. The ability to modulate cytokine production and exhibit selective cytotoxicity makes it a candidate for further development in pharmacological applications.